trans-{4-[(R)-1-(4-Fluoro-phenyl)-ethylcarbamoyl]-cyclohexyl}-carbamic acid tert-butyl ester

• IUPAC Name: 4-amino-N-[(1R)-1-(4-fluorophenyl)ethyl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C15H21FN2O/c1-10(11-2-6-13(16)7-3-11)18-15(19)12-4-8-14(17)9-5-12/h2-3,6-7,10,12,14H,4-5,8-9,17H2,1H3,(H,18,19)/t10-,12?,14?/m1/s1
• InChI Key: ZMVWIGRDSAQVLC-PWQPVHBWSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)NC(=O)C2CCC(CC2)N
• Isomeric SMILES: C[C@H](C1=CC=C(C=C1)F)NC(=O)C2CCC(CC2)N
• Molecular Formula: C15H21FN2O
• DSSTOX Substance ID: DTXSID001158874
• Molecular Weight: 264.34 g/mol
• CAS RN: 1310479-56-1

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and their connectivity. The presence of a cyclohexyl ring suggests that the compound could exist in different conformations. The trans configuration indicates that the substituents are on opposite sides of the double bond or ring.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. For example, the fluoro-phenyl group could participate in nucleophilic aromatic substitution reactions. The tert-butyl ester could be hydrolyzed to form a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present in it. For example, the presence of a fluoro-phenyl group could increase its lipophilicity, while the presence of a tert-butyl ester could influence its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, its mechanism of action would involve interaction with a biological target. If it’s a reagent in a chemical reaction, its mechanism of action would involve its reactivity with other chemicals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a volatile compound, it could pose inhalation risks. If it’s a reactive compound, it could pose risks related to chemical reactivity.

Future Directions

The future directions for research on this compound could involve exploring its potential applications in various fields, studying its reactivity under different conditions, or developing new synthetic routes to this compound.